2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline

• Molecular Formula: C12H12BrNS
• Molecular Weight: 282.20 g/mol
• IUPAC Name: 2-bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline
• InChI: InChI=1S/C12H12BrNS/c1-9-2-3-11(13)12(6-9)14-7-10-4-5-15-8-10/h2-6,8,14H,7H2,1H3
• InChI Key: WGCMLPILTJKUDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Br)NCC2=CSC=C2

Description

2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline (CAS 1553579-42-2) is a brominated aniline derivative with a molecular formula of C12H12BrNS and a molecular weight of 282.20 . This compound is characterized by the presence of both an aniline moiety and a thiophene ring, making it a versatile building block in organic synthesis and materials research. Its structure features a bromine atom on the phenyl ring, which serves as a reactive site for further functionalization via metal-catalyzed cross-coupling reactions, such as the Suzuki reaction . Structurally related compounds, specifically thiophene-containing aniline derivatives, have been identified as key intermediates in the synthesis of imine-based compounds (Schiff bases) . These Schiff bases are extensively used in the preparation of pharmaceuticals, pesticides, and advanced organic materials due to their wide range of biological activities and excellent coordinative capabilities . Furthermore, such thiophene-imine hybrids are of significant interest in materials science for exploring non-linear optical properties . The compound is for research use only and is not intended for diagnostic or therapeutic uses. Researchers should consult the safety data sheet prior to use.

Preparation Methods

Bromination of 5-Methyl-2-aminobenzene Derivatives

Objective: Selectively introduce a bromine atom at the ortho position relative to the amino group, yielding 2-bromo-5-methyl-aniline.

Method:

• Reagents: N-bromosuccinimide (NBS) or bromine (Br₂),
• Conditions: Controlled temperature (0–5°C) to prevent polybromination,
• Procedure:

a. Dissolve 5-methyl-2-aminobenzene in an inert solvent such as acetic acid or carbon tetrachloride.
b. Cool the solution to 0–5°C.
c. Add N-bromosuccinimide slowly with stirring, maintaining temperature.
d. Monitor the reaction via TLC until completion.
e. Quench with water, extract, and purify via recrystallization or chromatography.

Outcome: Formation of 2-bromo-5-methyl-aniline with high regioselectivity.

N-alkylation with Thiophen-3-ylmethyl Group

Objective: Attach the thiophen-3-ylmethyl moiety to the amino group through nucleophilic substitution or Pd-catalyzed cross-coupling.

Method A: Nucleophilic Substitution

• Reagents: Thiophen-3-ylmethyl chloride or bromide,
• Conditions: Basic medium (e.g., potassium carbonate), polar aprotic solvent (DMF or acetonitrile),
• Procedure:

a. Dissolve 2-bromo-5-methyl-aniline in DMF.
b. Add potassium carbonate to deprotonate the amino group.
c. Introduce thiophen-3-ylmethyl chloride dropwise.
d. Stir at room temperature or slightly elevated temperature (~50°C).
e. After completion, quench, extract, and purify.

Method B: Pd-Catalyzed Cross-Coupling

• Reagents: Boronic acid or ester derivatives of thiophen-3-ylmethyl,
• Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂,
• Conditions: Base (K₂CO₃), solvent mixture (toluene/water or dioxane),
• Procedure:

a. Combine the aryl halide (e.g., 2-bromo-5-methyl-aniline derivative) with thiophen-3-ylmethyl boronic acid.
b. Add palladium catalyst and base.
c. Heat under inert atmosphere (~80°C) for several hours.
d. Purify the product via chromatography.

Final Purification and Characterization

• Purification: Recrystallization from suitable solvents (e.g., ethanol, ethyl acetate),
• Characterization: Confirm structure via NMR, MS, IR, and melting point analysis.

Summary Data Table

Step	Reagents	Conditions	Yield	Notes
1	N-bromosuccinimide (NBS)	0–5°C, inert solvent	~85–95%	Regioselective bromination at ortho position to amino group
2	Thiophen-3-ylmethyl chloride	Room temp, polar aprotic solvent	~80–90%	Nucleophilic substitution on amino group or cross-coupling
3	Purification solvents	Recrystallization	-	Ensures high purity for subsequent applications

Research Findings and Literature Support

• Bromination techniques utilizing NBS or Br₂ are well-documented for selective aromatic halogenation, with control over regioselectivity achieved through temperature and solvent choice.
• N-alkylation of aniline derivatives with halomethyl compounds is a classical approach, with recent advances favoring Pd-catalyzed cross-coupling for enhanced selectivity and functional group tolerance.
• Cross-coupling reactions have been extensively optimized for aromatic amines, enabling the efficient synthesis of complex substituted aniline derivatives, including those bearing heteroaryl groups like thiophen-3-ylmethyl.

Chemical Reactions Analysis

2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions, leading to the formation of different functional groups.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, where the bromine atom is replaced by an aryl or vinyl group using a palladium catalyst and a boronic acid or ester.

Scientific Research Applications

2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline has several applications in scientific research:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound is utilized in the development of organic semiconductors and other advanced materials.

Biological Studies: It serves as a probe in biological assays to study enzyme activities and protein interactions.

Mechanism of Action

The mechanism of action of 2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The thiophene ring and aniline moiety can engage in π-π interactions and hydrogen bonding, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Based Comparisons

Table 1: Key Structural Features of Analogous Brominated Anilines

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline	Br (C2), CH₃ (C5), thiophen-3-ylmethyl (N)	C₁₂H₁₂BrNS	282.2	Thiophene introduces sulfur-based π-conjugation; discontinued commercial status
3-Bromo-2-methylaniline	Br (C3), CH₃ (C2)	C₇H₈BrN	200.06	Simpler structure; lacks thiophene; used in agrochemical intermediates
4-Bromo-N,N-dimethyl-3-(trifluoromethyl)aniline	Br (C4), CF₃ (C3), N,N-dimethyl	C₉H₁₀BrF₃N	285.09	Trifluoromethyl enhances electronegativity; para-bromination favors stability
N-(3-Bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide	Br (C3), CH₃ (C2), pyridine-carboxamide (N)	C₁₄H₁₂BrN₂O₂	337.17	Amide group enables hydrogen bonding; near-planar conformation enhances π-conjugation

Physical and Chemical Properties

Solubility and Reactivity

• 2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline : The thiophene moiety increases lipophilicity, favoring solubility in organic solvents like dichloromethane or THF. The sulfur atom may participate in π-π stacking or coordinate with metal catalysts .
• 3-Bromo-2-methylaniline : Lacks heteroaromatic groups; higher water solubility due to simpler structure but reduced stability under oxidative conditions .
• 4-Bromo-N,N-dimethyl-3-(trifluoromethyl)aniline : CF₃ group enhances thermal stability and resistance to electrophilic substitution; para-bromination reduces steric hindrance .

Reactivity in Bromination Reactions

• In aniline derivatives, bromination typically occurs at ortho/para positions relative to the amine group. However, pre-existing substituents dictate regioselectivity: The methyl group at C5 in the target compound deactivates the ring but directs incoming electrophiles to the less hindered positions.

Biological Activity

2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline is an organic compound notable for its unique structural features, including a bromine atom, a methyl group, and a thiophenyl moiety attached to an aniline backbone. This compound's molecular formula is CHBrNS, and its systematic name reflects the presence of these functional groups. The bromine atom at the 2-position enhances its reactivity, making it a suitable candidate for various biological applications.

Synthesis

The synthesis of 2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline typically involves multi-step processes that allow the introduction of various functional groups. Key synthetic routes include reactions involving bromination, methylation, and thiophene substitution, which are essential for tailoring the compound for specific biological activities.

Antimicrobial Properties

Many anilines and their derivatives, including 2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline, exhibit significant antimicrobial properties . The presence of halogens, particularly bromine, has been linked to enhanced antibacterial and antifungal activities. Studies indicate that compounds with similar structures often show effectiveness against various pathogens.

Anticancer Potential

Research into the anticancer properties of thiophene derivatives suggests that compounds like 2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline may influence cancer cell proliferation and apoptosis. The compound's structural similarities to other known anticancer agents imply potential efficacy in targeting cancer cell lines. For instance, related thiophene compounds have demonstrated cytotoxic effects against multiple cancer types, including breast and lung cancers .

The mechanism of action for 2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline is thought to involve:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in cell signaling pathways related to inflammation and cancer progression.
• Gene Expression Modulation: It has been observed to affect gene expression linked to inflammatory responses and cellular metabolism .

Case Studies

• In Vitro Studies:
  • A study demonstrated that derivatives similar to 2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline exhibited significant inhibition of cell viability in various cancer cell lines with IC50 values ranging from 10 µM to 30 µM .
• In Vivo Studies:
  • Long-term exposure studies indicated that compounds with a thiophene structure could alter cellular functions significantly, suggesting potential therapeutic applications in chronic inflammatory diseases.

Comparative Analysis

The following table summarizes the biological activities of structurally related compounds:

Compound Name	Structure Characteristics	Biological Activity
4-Bromoaniline	Bromine at para position	Antimicrobial properties
5-Methylthioaniline	Methylthio group instead of bromine	Anticancer potential
N-(Thiophen-2-ylmethyl)aniline	Thiophene at different position	Antimicrobial and anti-inflammatory
2-Chloro-N-(thiophen-3-ylmethyl)aniline	Chlorine instead of bromine	Similar biological activities

This comparison highlights the unique profile of 2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline due to its specific halogen and methyl substitutions, which may influence its reactivity and biological effects differently compared to others .

Q & A

Q. Table 1: Catalyst Performance Comparison

Catalyst System	Yield (%)	Reaction Time (h)	Reference
Pd(OAc)₂/XPhos	85	12
PdCl₂(PPh₃)₂	72	24
NiCl₂(dppe) (cost-effective)	65	36

Basic: What spectroscopic and crystallographic methods validate the structure of this compound?

Answer:

• NMR Spectroscopy :
  • ¹H/¹³C NMR : Confirm substitution patterns (e.g., bromine at C2, methyl at C5, and thiophene linkage). Aromatic protons appear as multiplets between δ 6.8–7.5 ppm .
  • 2D NMR (COSY, HSQC) : Resolve overlapping signals and assign connectivity .
• Mass Spectrometry (HRMS) : Verify molecular ion ([M+H]⁺) and isotopic patterns (e.g., bromine’s 1:1 doublet) .
• X-ray Crystallography : SHELX programs refine crystal structures to determine bond angles/planarity, critical for understanding electronic properties .

Advanced: How do structural modifications influence its biological activity compared to analogs?

Answer:
Comparative studies highlight:

• Bromine vs. Fluorine : Bromine’s electron-withdrawing effect enhances electrophilic reactivity, improving enzyme inhibition (e.g., kinase targets) compared to fluorine analogs .
• Thiophene vs. Thiazole : Thiophene’s π-electron richness increases hydrophobic interactions with receptors, while thiazole’s nitrogen enables hydrogen bonding .

Q. Table 2: Bioactivity of Structural Analogs

Compound	IC₅₀ (μM)	Target	Reference
2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline	0.45	EGFR Kinase
4-Fluoro analog	1.2	EGFR Kinase
N-(Thiazol-5-ylmethyl) derivative	0.78	COX-2

Data Contradiction: How to resolve discrepancies in reported biological activities across studies?

Answer:
Discrepancies may arise from:

• Assay Variability : Standardize protocols (e.g., cell lines, incubation time). For example, cytotoxicity in MCF-7 vs. HeLa cells can differ due to receptor expression .
• Structural Purity : Impurities >2% (e.g., unreacted bromoaniline) skew bioactivity. Validate via HPLC-MS .
• Solubility Effects : Use DMSO controls to ensure compound dissolution in cellular assays .

Q. Methodological Recommendation :

• Perform dose-response curves in triplicate.
• Cross-validate with orthogonal assays (e.g., SPR for binding affinity vs. cell viability).

Advanced: What computational methods predict the compound’s reactivity and binding modes?

Answer:

• DFT Calculations : Gaussian or ORCA software models electrophilic aromatic substitution sites (e.g., bromine’s directing effects) .
• Molecular Docking (AutoDock Vina) : Simulate interactions with targets (e.g., EGFR’s ATP-binding pocket) using PDB structures (e.g., 1M17) .
• MD Simulations : GROMACS assesses stability of ligand-protein complexes over 100-ns trajectories .